![molecular formula C18H17BrN2 B3155831 6-bromo-N-phenyl-2,3,4,9-tetrahydro-1H-carbazol-1-amine CAS No. 812649-13-1](/img/structure/B3155831.png)
6-bromo-N-phenyl-2,3,4,9-tetrahydro-1H-carbazol-1-amine
Overview
Description
“6-bromo-N-phenyl-2,3,4,9-tetrahydro-1H-carbazol-1-amine” is a chemical compound with the molecular formula C12H13BrN2 . It is related to another compound, N- (6-bromo-2,3,4,9-tetrahydro-1H-carbazol-1-ylidene)-N- (4-methylphenyl)amine, which has the molecular formula C19H17BrN2 .
Physical And Chemical Properties Analysis
The compound “this compound” has a molecular weight of 265.15 . Other physical and chemical properties such as boiling point, solubility, and stability would need to be determined experimentally.Scientific Research Applications
Asymmetric Synthesis
6-bromo-N-phenyl-2,3,4,9-tetrahydro-1H-carbazol-1-amine is involved in the asymmetric synthesis of various compounds. A notable application is in the efficient asymmetric synthesis of N-[(1R)-6-Chloro-2,3,4,9-tetrahydro-1H-carbazol-1-yl]-2-pyridinecarboxamide, a potential treatment for human papillomavirus infections. This process involves asymmetric reductive amination directed by chiral (phenyl)ethylamines, achieving up to 96% disastereo facial selectivity (Boggs et al., 2007).
Palladium-Catalyzed Amination and Amidation
The compound also finds application in palladium-catalyzed amination and amidation processes. This involves the amination and amidation of bromoindole and tetrahydrocarbazol derivatives, using palladium complexes to achieve moderate to high yields of the corresponding products (Sergeev et al., 2005).
Antitumor Activity
In the field of medicinal chemistry, derivatives of this compound have been synthesized and evaluated for their antitumor activity. A novel compound in this category exhibited significant therapeutic potential against cancer cell proliferation, highlighting its promise as an antitumor agent (Murali et al., 2017).
Rearomative Etherifications and Aminations
The compound is also used in rearomative diastereoselective etherification/amination reactions, which are important for synthesizing various 4-substituted-2,3,4,9-tetrahydro-1H-carbazoles. The diastereoselectivity of these reactions is influenced by the nature of the nucleophile and the reaction conditions (Abualnaja et al., 2021).
Microwave-Assisted Synthesis
This compound plays a role in microwave-assisted synthesis of carbazole derivatives, which are evaluated for their anticancer activity. This method involves the synthesis of various tetrahydro-1H-carbazole derivatives and testing their effectiveness against cancer cell lines (Chaudhary & Chaudhary, 2016).
Antiviral Activity Against Human Papillomaviruses
Substituted 1-aminotetrahydrocarbazoles, including derivatives of this compound, have been synthesized and shown to have potent activity against human papillomaviruses. These compounds are significant for their potential antiviral applications (Gudmundsson et al., 2009).
Synthesis of Heteroannulated Isoxazolo-, Pyrido- and Pyrimido Carbazoles
The compound is used in the synthesis of novel heteroannulated carbazoles, such as isoxazolo-, pyrido-, and pyrimido carbazoles, which have shown promising in vitro antitumor activity. This demonstrates its utility in developing new chemotherapeutic agents (Murali et al., 2017).
properties
IUPAC Name |
6-bromo-N-phenyl-2,3,4,9-tetrahydro-1H-carbazol-1-amine | |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C18H17BrN2/c19-12-9-10-16-15(11-12)14-7-4-8-17(18(14)21-16)20-13-5-2-1-3-6-13/h1-3,5-6,9-11,17,20-21H,4,7-8H2 | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
IXYPWFUDXMSOQR-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CC(C2=C(C1)C3=C(N2)C=CC(=C3)Br)NC4=CC=CC=C4 | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C18H17BrN2 | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
341.2 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Synthesis routes and methods
Procedure details
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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